3-(4-Chlorobenzoyl)-isoquinoline imine

• Molecular Formula: C16H11ClN2
• Molecular Weight: 266.72 g/mol
• IUPAC Name: (4-chlorophenyl)-isoquinolin-3-ylmethanimine
• InChI: InChI=1S/C16H11ClN2/c17-14-7-5-11(6-8-14)16(18)15-9-12-3-1-2-4-13(12)10-19-15/h1-10,18H
• InChI Key: YYGQQNCZBVWYTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=NC(=CC2=C1)C(=N)C3=CC=C(C=C3)Cl

Description

3-(4-Chlorobenzoyl)-isoquinoline imine is a useful research compound. Its molecular formula is C16H11ClN2 and its molecular weight is 266.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The starting substance is prepared as follows: To a mixture of 0.62 g (26 millimoles) of metallic magnesium and 8 ml of anhydrous ether a solution of 5.0 g (26 millimoles) of 4-chloro-bromobenzene in ether is dropwise added, the Grignard solution thus-obtained is admixed with 3.1 g (20 millimoles) of 3-cyano-isoquinoline, and the reaction mixture is stirred at room temperature for an hour. The Grignard complex is decomposed with an ammonium chloride solution, the solvent is distilled off and the residue is recrystallized from ethanol. 3.2 g (60%) of 3-(4-chlorobenzoyl)-isoquinoline imine are obtained.